Cas no 206555-52-4 (5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine)

• Product Name: 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine
• CAS No: 206555-52-4
• MF: C₈H₈N₂S₂
• MW: 196.292518615723
• MDL: MFCD02734128
• CID: 1077263
• PubChem ID: 828526
• Update Time: 2025-06-08

5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine
• 5-methyl-4-thiophen-2-yl-1,3-thiazol-2-amine
• 5-METHYL-4-THIOPHEN-2-YL-THIAZOL-2-YLAMINE
• 2-amino-5-methyl-4-thien-2-yl-1,3-thiazole
• methylthienylthiazolamine
• SMR000119445
• 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine, AldrichCPR
• 2-Thiazolamine, 5-methyl-4-(2-thienyl)-
• AKOS000300271
• MLS000122014
• HMS2352K18
• CHEMBL1731944
• DA-0703
• 206555-52-4
• 5-methyl-4-(thiophen-2-yl)-1,3-thiazol-2-amine
• DTXSID70356682
• J-517788
• 5-Methyl-4-(thiophen-2-yl)thiazol-2-amine
• CS-0318321
• WAY-312318
• BAS 02556636
• MFCD02734128
• HMS1672C02
• 5-methyl-4-(2-thienyl)-1,3-thiazol-2-ylamine
• AG-690/40721463

• MDL： MFCD02734128
• Inchi： 1S/C8H8N2S2/c1-5-7(10-8(9)12-5)6-3-2-4-11-6/h2-4H,1H3,(H2,9,10)
• InChI Key： PZHQCCUEFMBEKK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2=CC=CS2)=C1C

Computed Properties

• Exact Mass: 196.01300
• Monoisotopic Mass: 196.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Melting Point: 109-111°C
• PSA: 95.39000
• LogP: 3.34340

5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine

5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine (CAS No. 206555-52-4): A Comprehensive Overview

5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine, also known by its CAS number 206555-52-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class, which is known for its diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine.

The chemical structure of 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine is characterized by a thiazole ring substituted with a methyl group at the 5-position and a 2-thienyl group at the 4-position. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biological studies. The thiazole ring is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition and binding.

The synthesis of 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine has been reported using several methodologies. One of the most common approaches involves the condensation of 2-aminothiophene with an appropriate aldehyde or ketone followed by cyclization to form the thiazole ring. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield. This method not only simplifies the synthetic route but also enhances the scalability for large-scale production.

In terms of biological activity, 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine has shown promising results in various assays. Research conducted by a team at the University of California demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases.

Another area of interest is the potential use of 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine as an anticancer agent. A study published in Cancer Research reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the modulation of key signaling pathways. The mechanism involves the activation of caspase enzymes and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine could be a valuable lead compound for developing novel anticancer therapies.

Beyond its therapeutic potential, 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine has also been explored for its use in diagnostic imaging. A research group at Harvard Medical School developed a fluorescent derivative of this compound that can be used to visualize specific cellular targets in live cells. The high selectivity and low cytotoxicity of this derivative make it a promising tool for real-time monitoring of cellular processes and disease progression.

In conclusion, 5-Methyl-4-(2-thienyl)-1,3-thiazol-2-amine (CAS No. 206555-52-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.